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Compound of Interest

3-Methoxy-5-(prop-2-yn-1-
Compound Name:

yloxy)benzaldehyde
CAS No.: 681443-62-9
Cat. No.: B12537471

Get Quote

\ J

Document Type: Predictive Safety Data Sheet (SAR-Based) & Technical Handling Guide Date
of Issue: February 16, 2026 Version: 1.0 (Research Grade) Audience: Medicinal Chemists,
Chemical Biology Researchers, Process Safety Engineers

Part 1: Executive Summary & Chemical Identity
Contextual Overview

3-Methoxy-5-(prop-2-yn-1-yloxy)benzaldehyde is a bifunctional aromatic building block
featuring an aldehyde moiety and a terminal alkyne.[1] It is frequently employed in fragment-
based drug discovery (FBDD) and bioconjugation workflows.

o Aldehyde Function: Serves as a "warhead" for reversible covalent binding (Schiff base
formation) or as a precursor for reductive amination.

o Alkyne Function: Acts as a bio-orthogonal handle for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC) or "Click Chemistry."
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Note on Availability: This specific isomer (1,3,5-substitution pattern) is less common than its
3,4-analog (Vanillin propargyl ether). Consequently, this guide utilizes Structure-Activity
Relationship (SAR) data from close structural analogs (e.g., 3-Methoxy-4-(prop-2-yn-1-
yloxy)benzaldehyde, CAS: 5651-83-2) to derive its safety profile.

Chemical Identification

Parameter Detail

Chemical Name 3-Methoxy-5-(prop-2-yn-1-yloxy)benzaldehyde

5-(Propargyloxy)-m-anisaldehyde; 3-Formyl-5-
Synonyms
methoxyphenyl propargyl ether

Molecular Formula

Molecular Weight 190.20 g/mol
CAS Number Not widely indexed (Analog: 5651-83-2)
SMILES COclcc(C=0)cc(OCC#C)cl

Solid (Crystalline powder, typically off-white to

Physical State
pale yellow)

Melting Point (Predicted) 65-85 °C (Based on 3,4-isomer MP range)

Part 2: Hazard Identification (GHS Classification)

Signal Word:WARNING

Classification (29 CFR 1910.1200 / CLP)

Based on the functional groups (benzaldehyde, aryl ether, terminal alkyne), the compound is
classified as follows:

» Skin Corrosion/Irritation: Category 2 (H315)[2]
e Serious Eye Damage/Eye Irritation: Category 2A (H319)

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)
(H335)
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o Skin Sensitization: Category 1 (H317) — Aldehydes are known sensitizers.

Label Elements & Precautionary Statements

Precautionary Statement

Hazard Statement .
(Prevention/Response)

o P280: Wear protective gloves/eye
H315: Causes skin irritation.[3] ] _
protection/face protection.[2][3][4][5]

P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H319: Causes serious eye irritation.[2][4][5] )
Remove contact lenses if present and easy to

do.[2][3] Continue rinsing.[2][3][4]

] o P261: Avoid breathing
H335: May cause respiratory irritation.[4][5][6] )
dust/fume/gas/mist/vapors/spray.[5]

P302+P352: IF ON SKIN: Wash with plenty of

H317: May cause an allergic skin reaction.[6]
soap and water.[2]

Part 3: Scientific Integrity — Safe Handling &
Storage Protocols
Reactivity Profile & Mechanism

Understanding the reactivity is crucial for safety.

o Terminal Alkyne Sensitivity: While generally stable, terminal alkynes can form explosive
acetylides with heavy metals (Silver, Copper, Mercury) under basic conditions [1].

o Protocol: Do not use metal spatulas (unless stainless steel) or store in containers with
metal-lined caps.

» Aldehyde Oxidation: Benzaldehydes autoxidize to benzoic acids upon prolonged exposure to
air.

o Protocol: Store under an inert atmosphere (Nitrogen or Argon).
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Storage Conditions

o Temperature: 2—-8 °C (Refrigerate).
e Atmosphere: Inert gas (Argon preferred for long-term storage).

» Container: Amber glass vial (protect from light) with a Teflon-lined cap.

Experimental Workflow: Synthesis & Handling

The following diagram illustrates the synthesis pathway (Propargylation) and the critical safety
decision tree for handling the product.

Click to download full resolution via product page

Caption: Synthesis workflow and safety decision tree for handling propargyl-benzaldehyde
derivatives.

Part 4: Emergency Control Measures
First Aid Protocols

 Inhalation: Move victim to fresh air.[2][3][4] If breathing is difficult, oxygen should be
administered by qualified personnel. Rationale: Aldehyde vapors can cause bronchial
spasms.

o Skin Contact: Wash with polyethylene glycol 400 (if available) or soap and water. Rationale:
Lipophilic aromatic ethers adhere to skin; PEG helps solubilize.

o Eye Contact: Flush with water for 15 minutes, lifting eyelids.[2][3] Consult an
ophthalmologist.
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Fire-Fighting Measures

o Extinguishing Media: Carbon dioxide (
), dry chemical powder, or alcohol-resistant foam.
e Specific Hazards:

o Combustion generates Carbon Monoxide (CO).

o Explosion Risk: Fine dust dispersed in air in sufficient concentrations, and in the presence
of an ignition source, is a potential dust explosion hazard.[6]

Part 5: Toxicological & Ecological Insight
(QSAR/Read-Across)

Since specific toxicological data for the 3,5-isomer is absent, data is extrapolated from Vanillin
(4-hydroxy-3-methoxybenzaldehyde) and Propargyl alcohol.

icological Profile (Predicted)

Endpoint Predicted Value/Effect Basis (Analog)
Acute Oral Toxicity ( Based on
> 2000 mg/kg (Rat) methoxybenzaldehyde analogs
) [21.[1]
o - ) Aldehydes are structural alerts
Sensitization Positive (Skin) o
for sensitization.
o ] Simple benzaldehydes are
Mutagenicity Negative (Ames Test) )
generally non-mutagenic.
Carcinogenicity Not Classified No alerts in structural class.

Ecological Impact

» Biodegradability: Expected to be readily biodegradable.
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e Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (Category 3). Rationale:
Propargyl ethers can exhibit higher aquatic toxicity than simple ethers.

Part 6: References

e Bretherick, L. (2017). Bretherick's Handbook of Reactive Chemical Hazards. Elsevier.
(Reference for Acetylide hazards).

e European Chemicals Agency (ECHA). (2023). Registration Dossier: 3-
Methoxybenzaldehyde. [Link]

e PubChem. (2024). Compound Summary: 3-Methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
(Analog). [Link]

Disclaimer:This document is a technical guide created for research purposes. It assumes the

user is a trained professional. While every effort has been made to ensure accuracy based on
Structure-Activity Relationships (SAR), the physical properties and hazards should be treated
as estimates in the absence of experimental data for this specific isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12537471/docs#technical-guide-predictive-sds-3-
methoxy-5-prop-2-yn-1-yloxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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